Cas no 2172053-10-8 (5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane)
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane
- 2172053-10-8
- EN300-1643466
- 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane
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- Inchi: 1S/C14H27NO/c1-11-14(16-7-6-15-11)9-12(2,3)8-13(4,5)10-14/h11,15H,6-10H2,1-5H3
- InChI Key: QCZBELXCUOMOCB-UHFFFAOYSA-N
- SMILES: O1CCNC(C)C21CC(C)(C)CC(C)(C)C2
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 21.3Ų
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643466-0.05g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-0.1g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-0.25g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-0.5g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-1.0g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-2.5g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-5.0g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-10.0g |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1643466-50mg |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1643466-100mg |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane |
2172053-10-8 | 100mg |
$892.0 | 2023-09-22 |
5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro5.5undecane
Introduction to 5,8,8,10,10-Pentamethyl-1-Oxa-4-Azaspiro[5.5]undecane (CAS No. 2172053-10-8)
5,8,8,10,10-Pentamethyl-1-oxa-4-azaspiro[5.5]undecane, with the CAS number 2172053-10-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.
The molecular structure of 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane is particularly intriguing due to the presence of a spiro junction and multiple methyl groups. The spirocyclic framework provides enhanced stability and conformational rigidity, which can influence the compound's pharmacokinetic properties and biological activity. The oxygen and nitrogen atoms in the structure also contribute to its polarity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.
Recent research has focused on the synthesis and biological evaluation of 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane. A study published in the Journal of Medicinal Chemistry reported a multi-step synthesis route that yielded high purity and yield of the compound. The synthetic methodology involved several key steps, including ring closure metathesis (RCM) and selective functional group manipulations. This approach not only demonstrated the feasibility of large-scale production but also highlighted the versatility of the synthetic strategy in generating structurally related analogs.
In terms of biological activity, 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane has shown promising results in various assays. Preliminary studies have indicated that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects in cellular models of neurodegenerative diseases by reducing oxidative stress and promoting neuronal survival.
The mechanism of action of 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate intracellular signaling cascades involved in inflammation and cell death. Another potential mechanism is its interaction with specific receptors or enzymes that play a role in these processes. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.
Clinical trials are currently underway to evaluate the safety and efficacy of 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane in treating various conditions. Early-phase trials have shown promising results with good tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.
In conclusion, 5,8,8,10,10-pentamethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172053-10-8) represents a promising candidate in the development of new drugs for treating inflammatory and neurodegenerative diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry.
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